Cas no 1218790-76-1 (5-Amino-2,4-difluorophenylboronic acid hydrochloride)

• Product Name: 5-Amino-2,4-difluorophenylboronic acid hydrochloride
• CAS No: 1218790-76-1
• MF: C₆H₇BClF₂NO₂
• MW: 209.386087656021
• MDL: MFCD15143480
• CID: 829210
• Update Time: 2026-04-29

5-Amino-2,4-difluorophenylboronic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (5-Amino-2,4-difluorophenyl)boronic acid hydrochloride
• 5-Amino-2,4-difluorophenylboronic acid, HCl
• 5-Amino-2,4-difluorophenylboronic acid hydrochloride

• MDL： MFCD15143480

Computed Properties

• Exact Mass: 209.02300

Experimental Properties

• PSA: 66.48000
• LogP: 0.61000

Additional information on 5-Amino-2,4-difluorophenylboronic acid hydrochloride

Introduction to 5-Amino-2,4-difluorophenylboronic acid hydrochloride (CAS No. 1218790-76-1)

5-Amino-2,4-difluorophenylboronic acid hydrochloride, identified by its Chemical Abstracts Service (CAS) number 1218790-76-1, is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of boronic acids, which are widely recognized for their utility as chelating agents and intermediates in organic synthesis. The presence of both amino and fluorine substituents in its molecular structure endows it with unique chemical properties, making it a valuable candidate for various applications, particularly in the development of novel therapeutic agents and advanced materials.

The structure of 5-amino-2,4-difluorophenylboronic acid hydrochloride features a phenyl ring substituted with two fluorine atoms at the 2- and 4-positions, along with an amino group at the 5-position. The boronic acid functional group (–B(OH)₂) is present as part of the boronic acid moiety, which is known for its ability to form stable complexes with diols and other polyhydroxy compounds. This characteristic makes it particularly useful in cross-coupling reactions, such as the Suzuki-Miyaura reaction, which is a cornerstone of modern synthetic organic chemistry.

Boronic acids have been extensively studied for their applications in drug discovery and development. The fluorine atoms in this compound contribute to its lipophilicity and metabolic stability, which are critical factors in pharmaceutical design. Additionally, the amino group provides a site for further functionalization, allowing chemists to tailor the compound for specific biological targets. These features have made 5-amino-2,4-difluorophenylboronic acid hydrochloride a promising candidate for use in medicinal chemistry.

In recent years, there has been growing interest in the use of boronic acids as pharmacophores due to their ability to interact with biological targets in a highly specific manner. For instance, boron-containing compounds have been investigated for their potential as anticancer agents. The fluorinated phenylboronic acid derivatives are particularly noteworthy because they can exhibit enhanced binding affinity to enzymes and receptors involved in cancer cell proliferation and survival. This has led to several clinical trials exploring the efficacy of boron-containing drugs in treating various malignancies.

One of the most exciting applications of 5-amino-2,4-difluorophenylboronic acid hydrochloride is in the field of fluorescent probes and sensors. Boronic acids can be designed to undergo distinct spectral changes upon binding to specific analytes, making them ideal for use in bioimaging and diagnostic assays. The fluorine substitution pattern enhances the photophysical properties of the compound, allowing for high sensitivity and selectivity in detection applications. Recent studies have demonstrated its utility in real-time monitoring of glycosylation events in cells, which is crucial for understanding disease mechanisms and developing targeted therapies.

The synthesis of 5-amino-2,4-difluorophenylboronic acid hydrochloride involves multi-step organic transformations that require careful optimization to ensure high yield and purity. The introduction of fluorine atoms into aromatic rings is typically achieved through halogen exchange reactions or direct fluorination methods. The subsequent functionalization with an amino group and the boronic acid moiety demands precise control over reaction conditions to avoid unwanted side products. Advances in catalytic systems and green chemistry principles have enabled more efficient and sustainable synthetic routes for this compound.

From a materials science perspective, 5-amino-2,4-difluorophenylboronic acid hydrochloride has shown promise as a precursor for advanced materials such as liquid crystals and organic semiconductors. The presence of fluorine atoms imparts unique electronic properties to these materials, making them suitable for applications in optoelectronics and nanotechnology. Researchers are exploring its potential use in fabricating light-emitting diodes (LEDs), organic photovoltaics (OPVs), and other next-generation electronic devices.

The pharmaceutical industry has also leveraged the versatility of 5-amino-2,4-difluorophenylboronic acid hydrochloride in drug design. Its structural features allow it to mimic natural substrates or modulate enzyme activity through non-covalent interactions. For example, studies have indicated that this compound can inhibit certain proteases by competing with natural substrates at the active site. Such inhibitory effects could be exploited to develop drugs targeting diseases caused by aberrant enzyme activity.

In conclusion, 5-amino-2,4-difluorophenylboronic acid hydrochloride (CAS No. 1218790-76-1) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features make it an invaluable tool for synthetic chemists, biologists, and materials scientists alike. As research continues to uncover new applications for this compound, it is likely that its importance will only grow in the coming years.